![molecular formula C20H24N2O2 B5710208 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide](/img/structure/B5710208.png)
3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide, also known as IBAB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. IBAB is a benzamide derivative that has been synthesized through a multistep process and has shown promising results in scientific research studies.
Mechanism of Action
The mechanism of action of 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the PI3K/Akt and MAPK pathways. 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has also been shown to induce apoptosis by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects
3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, protection of neurons from oxidative stress-induced damage, and anti-inflammatory properties. Additionally, 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has been shown to have low toxicity and high stability, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide is its potential application in various scientific research fields. 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has been shown to have low toxicity, high stability, and good solubility, making it a suitable candidate for in vitro and in vivo studies. However, one of the limitations of 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide is its high cost and the complex synthesis method required to obtain the compound.
Future Directions
There are numerous future directions for 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide research, including the investigation of its potential applications in drug development, cancer therapy, and neuroprotection. Additionally, further studies are needed to fully understand the mechanism of action of 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide and its potential side effects. Furthermore, the development of more efficient and cost-effective synthesis methods for 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide could lead to increased availability and accessibility of the compound for research purposes.
Conclusion
In conclusion, 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide is a promising compound that has shown potential applications in various scientific research fields. The synthesis method of 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide involves multiple steps, and the purity of the final product is confirmed through various analytical techniques. 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, protection of neurons from oxidative stress-induced damage, and anti-inflammatory properties. Although there are limitations to 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide research, including its high cost and complex synthesis method, there are numerous future directions for 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide research that could lead to the development of new drugs and therapies.
Synthesis Methods
The synthesis of 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide involves multiple steps, starting with the synthesis of 2-isopropylphenylacetic acid. The acid is then converted to the corresponding acid chloride, which is then reacted with 3-amino-N-isobutyrylbenzamide to yield 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide. The purity of the final product is confirmed through various analytical techniques, including NMR, IR, and MS.
Scientific Research Applications
3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has been studied extensively in various scientific research fields, including cancer research, neuroprotection, and anti-inflammatory properties. In cancer research, 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In neuroprotection studies, 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has been shown to protect neurons from oxidative stress-induced damage. Additionally, 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
properties
IUPAC Name |
3-(2-methylpropanoylamino)-N-(2-propan-2-ylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O2/c1-13(2)17-10-5-6-11-18(17)22-20(24)15-8-7-9-16(12-15)21-19(23)14(3)4/h5-14H,1-4H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJZPPBXHSPZHGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1NC(=O)C2=CC(=CC=C2)NC(=O)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2-methylpropanoyl)amino]-N-[2-(propan-2-yl)phenyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.